Cas no 1401419-88-2 (Pterisolic acid D)
Pterisolic acid D is a bioactive diterpenoid compound isolated from the fern genus Pteris, known for its unique structural features and potential pharmacological properties. This compound exhibits a distinctive tetracyclic skeleton with multiple hydroxyl and carboxyl functional groups, contributing to its high reactivity and interaction with biological targets. Studies suggest that Pterisolic acid D demonstrates notable anti-inflammatory and antioxidant activities, making it a promising candidate for therapeutic applications. Its molecular stability and selective binding affinity further enhance its suitability for research in drug development. Additionally, its natural origin offers an advantage in biocompatibility and reduced synthetic complexity compared to purely synthetic analogs. Further investigations are ongoing to explore its full mechanistic potential.
Pterisolic acid D structure
Product Name:Pterisolic acid D
CAS No:1401419-88-2
MF:C20H30O5
MW:350.449206829071
CID:1080904
PubChem ID:53238560
Update Time:2025-07-02
Pterisolic acid D Chemical and Physical Properties
Names and Identifiers
-
- Pterisolic acid D
- [ "" ]
- DTXSID101222406
- 1401419-88-2
- Kauran-18-oic acid, 6,9-dihydroxy-15-oxo-, (4alpha,6beta)-
- FS-9494
- AKOS032961918
- (1S,3R,4S,5R,9R,10R,13R,14R)-3,10-dihydroxy-5,9,14-trimethyl-15-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
- (4alpha,6beta)-6,9-Dihydroxy-15-oxokauran-18-oic acid
-
- Inchi： 1S/C20H30O5/c1-11-12-5-8-20(25)18(3)7-4-6-17(2,16(23)24)14(18)13(21)10-19(20,9-12)15(11)22/h11-14,21,25H,4-10H2,1-3H3,(H,23,24)/t11-,12-,13-,14-,17-,18-,19-,20-/m1/s1
- InChI Key： JSIHLPUZVXXTHU-VDRBZVAGSA-N
- SMILES： O[C@@]12CC[C@H]3[C@@H](C)C([C@]1(C[C@H]([C@@H]1[C@@](C(=O)O)(C)CCC[C@@]21C)O)C3)=O
Computed Properties
- Exact Mass: 350.20900
- Monoisotopic Mass: 350.20932405g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 646
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 94.8Ų
Experimental Properties
- Color/Form: Cryst.
- Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 539.0±50.0 °C at 760 mmHg
- Flash Point: 293.8±26.6 °C
- Solubility: Slightly soluble (2.4 g/l) (25 º C),
- PSA: 94.83000
- LogP: 2.38470
- Vapor Pressure: 0.0±3.3 mmHg at 25°C
Pterisolic acid D Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
Pterisolic acid D Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4845-1 mg |
Pterisolic acid D |
1401419-88-2 | 1mg |
￥2835.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P46510-5mg |
Pterisolic acid D |
1401419-88-2 | 5mg |
¥5600.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN4845-5 mg |
Pterisolic acid D |
1401419-88-2 | 98% | 5mg |
￥ 4,420 | 2023-07-10 | |
| TargetMol Chemicals | TN4845-1 mL * 10 mM (in DMSO) |
Pterisolic acid D |
1401419-88-2 | 98% | 1 mL * 10 mM (in DMSO) |
￥ 4520 | 2023-09-15 | |
| TargetMol Chemicals | TN4845-5mg |
Pterisolic acid D |
1401419-88-2 | 5mg |
￥ 4420 | 2024-07-19 | ||
| A2B Chem LLC | AA62103-1mg |
Pterisolic acid D |
1401419-88-2 | >97% | 1mg |
$699.00 | 2024-04-20 | |
| A2B Chem LLC | AA62103-5mg |
Pterisolic acid D |
1401419-88-2 | 97.0% | 5mg |
$785.00 | 2024-04-20 | |
| TargetMol Chemicals | TN4845-1 ml * 10 mm |
Pterisolic acid D |
1401419-88-2 | 1 ml * 10 mm |
￥ 4520 | 2024-07-19 |
Pterisolic acid D Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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